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Compound of Interest

Compound Name: Turkesterone

Cat. No.: B000103

For laboratory personnel, including researchers, scientists, and drug development
professionals, ensuring safe handling of chemical compounds is paramount. This document
provides essential safety protocols and logistical information for the handling and disposal of
Turkesterone in a laboratory environment.

While Turkesterone (hydrate) is not classified as a hazardous substance according to the
Globally Harmonized System (GHS), it is prudent to treat it as a potentially hazardous material
until more comprehensive toxicological data is available.[1][2] Adherence to standard
laboratory safety procedures is crucial to minimize any potential risks.

Physical and Chemical Properties

A summary of the known physical and chemical properties of Turkesterone is provided in the
table below. Much of the data is currently undetermined, underscoring the need for cautious
handling.
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Property Data

Molecular Formula C27H4408

Molecular Weight 496.63 g/mol

Appearance Off-White to Pale Yellow Solid

Purity >95%

Solubility Slightly soluble in DMSO and Methanol.

Insoluble in water.

Storage Temperature

-20°C, Hygroscopic, Under inert atmosphere

Melting Point 166-170°C

Boiling Point 740.1+60.0 °C (Predicted)
Flash Point Not applicable
Flammability Product is not flammable

Danger of Explosion

Product does not present an explosion hazard

Data sourced from multiple suppliers and safety data sheets.[1][2][3]

Personal Protective Equipment (PPE) and Handling

Protocols

The following protocols are based on the precautionary principle, treating Turkesterone with a

degree of caution due to the incomplete safety data.

Personal Protective Equipment (PPE)

Standard laboratory PPE should be worn at all times when handling Turkesterone. This

includes:

o Eye Protection: Safety glasses with side shields or goggles.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile gloves).
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» Body Protection: A laboratory coat.

Handling Procedures

» General Handling: Avoid ingestion, inhalation, and contact with eyes and skin.[2] After
handling, wash hands and any exposed skin thoroughly.

e Weighing and Aliquoting: When handling the solid form, conduct these operations in a well-
ventilated area or a chemical fume hood to minimize the risk of inhaling dust particles.

e Solution Preparation: Turkesterone is supplied as a solid.[2] Stock solutions can be
prepared by dissolving the compound in a suitable solvent like DMSO or methanol.[2][4] It is
recommended to purge the solvent with an inert gas before preparing the solution.[2] To
enhance solubility, the solution can be warmed to 37°C and sonicated.[4]

o First Aid Measures:

o After inhalation: Move the individual to fresh air. If they experience any complaints, consult
a doctor.[1]

o After skin contact: The product is generally not irritating to the skin.[1] However, it is good
practice to wash the affected area with soap and water.

o After eye contact: Rinse the opened eye for several minutes under running water.[1]
o After swallowing: If symptoms persist, seek medical advice.[1]

Storage and Stability

o Storage Conditions: Store Turkesterone at -20°C in a tightly sealed container, protected
from light and moisture (hygroscopic).[2][3][4] It should be stored under an inert atmosphere.

[3]

 Stability: The solid form is stable for at least four years when stored correctly.[2] Stock
solutions should be stored in aliquots to avoid repeated freeze-thaw cycles.[4] When stored
at -80°C, use within 6 months; at -20°C, use within 1 month.[4]

Disposal Plan
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While Turkesterone is not classified as hazardous, all chemical waste should be disposed of
responsibly.

e Solid Waste: Collect solid Turkesterone waste in a designated, labeled container.
e Liquid Waste: Collect solutions of Turkesterone in a labeled, sealed waste container.

» Disposal Route: Dispose of all waste in accordance with local, state, and federal regulations
for chemical waste. Consult your institution's environmental health and safety (EHS)
department for specific guidance.

Visualizing Safe Handling Workflows

To further clarify the procedural steps for handling Turkesterone, the following diagrams
illustrate the operational workflow and the hierarchy of controls for minimizing exposure.
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Caption: Workflow for handling Turkesterone in a laboratory setting.
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Caption: Hierarchy of controls for minimizing exposure to Turkesterone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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